Cas no 18826-61-4 (1-(3-methylphenyl)propan-2-one)

1-(3-methylphenyl)propan-2-one structure
18826-61-4 structure
Product Name:1-(3-methylphenyl)propan-2-one
CAS No:18826-61-4
MF:C10H12O
MW:148.201683044434
MDL:MFCD00210466
CID:194926
PubChem ID:2734110
Update Time:2024-10-31

1-(3-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-(m-Tolyl)propan-2-one
    • 1-(3-methylphenyl)propan-2-one
    • 2-Propanone,1-(3-methylphenyl)-
    • 1-(3-methylphenyl)-2-propanone
    • 1-(3-methylphenyl)acetone
    • 1-m-tolylpropan-2-one
    • 3-METHYLPHENYLACETONE
    • m-methylphenylacetone
    • m-tolunylacetone
    • 3-TOLYLACETONE
    • (M-METHYLPHENYL)ACETONE
    • 3-Methylphenylacetone97%
    • 3-Methylphenylacetone,99%
    • 3-METHYLPHENYLACETONE 97%
    • 18826-61-4
    • 3-methylphenylacetone, AldrichCPR
    • N12785
    • DTXSID80370132
    • AKOS010016501
    • EN300-225303
    • A880526
    • MFCD00210466
    • NS-01131
    • OWZZXUNOENOULT-UHFFFAOYSA-N
    • SCHEMBL1699683
    • 2-Propanone, 1-(3-methylphenyl)-
    • MDL： MFCD00210466
    • Inchi： 1S/C10H12O/c1-8-4-3-5-10(6-8)7-9(2)11/h3-6H,7H2,1-2H3
    • InChI Key： OWZZXUNOENOULT-UHFFFAOYSA-N
    • SMILES： O=C(C)CC1C=CC=C(C)C=1

Computed Properties

  • Exact Mass: 148.08900
  • Monoisotopic Mass: 148.088815
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Color/Form: Yellow clear liquid
  • Density: 0.9332 (rough estimate)
  • Boiling Point: 228.81°C (rough estimate)
  • Flash Point: 96.5°C
  • Refractive Index: 1.5135-1.5155
  • PSA: 17.07000
  • LogP: 2.12650
  • Solubility: Uncertain

1-(3-methylphenyl)propan-2-one Security Information

  • Hazard Category Code： 22
  • Safety Instruction： S24/25
  • Hazardous Material Identification： Xn
  • Storage Condition：Cold storage (+4 ° C)
  • Safety Term：S24/25

1-(3-methylphenyl)propan-2-one Customs Data

  • HS CODE：2914399090
  • Customs Data：

    China Customs Code:

    2914399090

    Overview:

    2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

1-(3-methylphenyl)propan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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Alichem
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 18826-61-4 97%
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 $831.30 2023-09-02
Alichem
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TRC
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 $ 50.00 2022-06-03
TRC
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 $ 160.00 2022-06-03
TRC
M355973-100mg
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 $ 230.00 2022-06-03
Chemenu
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Enamine
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 $154.0 2024-06-20
Enamine
EN300-225303-0.1g
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 18826-61-4 95%
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Enamine
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